Ethyl 2-(6-bromo-2-naphthyloxy)acetate

• IUPAC Name: ethyl 2-(6-bromonaphthalen-2-yl)oxyacetate
• InChI: InChI=1S/C14H13BrO3/c1-2-17-14(16)9-18-13-6-4-10-7-12(15)5-3-11(10)8-13/h3-8H,2,9H2,1H3
• InChI Key: WXVNFSQYAALDAL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=CC2=C(C=C1)C=C(C=C2)Br
• Molecular Formula: C14H13BrO3
• Molecular Weight: 309.15 g/mol
• CAS No.: 153291-12-4

Description

Ethyl 2-(6-bromo-2-naphthyloxy)acetate is a chemical compound with the molecular formula C14H13BrO3. It has an average mass of 309.155 Da and a monoisotopic mass of 308.004791 Da. This compound is used in the field of organic chemistry.

Synthesis Analysis

The synthesis of this compound involves a reaction with caesium carbonate in N,N-dimethyl-formamide at 0 - 20°C for 16 hours. The reaction starts with 6-bromo-naphthalen-2-ol (1.0 g, 4.48 mmol) which is dissolved in 20 mL of DMF and cooled to 0°C. Cs2CO3 (1.75g, 5.38 mmol) and bromoacetic acid ethyl ester (0.75 g, 4.48 mmol) are then added, and the mixture is stirred at room temperature for 16 hours.

Molecular Structure Analysis

The molecule comprises two planar halves, the bromonaphthyl moiety and the ethoxycarbonylmethoxy moiety. The dihedral angle between these is 79.23 (7)°.

Physical and Chemical Properties Analysis

This compound has a molecular formula of C14H13BrO3 and a molecular weight of 309.16. More detailed physical and chemical properties such as melting point, boiling point, and density are not provided in the search results.